4-(dimethylamino)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(dimethylamino)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide, also known as DMABN, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. The compound is a benzamide derivative that contains both dimethylamino and benzothiazolyl moieties. In
Scientific Research Applications
Corrosion Inhibition
One application of benzothiazole derivatives is in the field of corrosion inhibition. Hu et al. (2016) synthesized benzothiazole derivatives to study their effect against steel corrosion in acidic solutions. Their research found that these compounds offered higher inhibition efficiencies compared to previously reported inhibitors, demonstrating the potential of benzothiazole derivatives, including those similar in structure to 4-(dimethylamino)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide, in protecting metals from corrosion. These inhibitors work by adsorbing onto metal surfaces through both physical and chemical interactions (Hu et al., 2016).
Antimicrobial Activity
Another study by Badne et al. (2011) explored the synthesis of 2-substituted derivatives of benzothiazole for antimicrobial applications. Their work demonstrates the potential of these compounds in creating new antimicrobial agents, potentially offering new avenues for treating infections (Badne et al., 2011).
Anti-inflammatory and Analgesic Agents
Abu‐Hashem et al. (2020) investigated novel benzodifuranyl derivatives, including those related to benzothiazole structures, for their use as anti-inflammatory and analgesic agents. Their findings indicate that such compounds could serve as effective COX-2 inhibitors, offering a promising approach for the development of new pain management and anti-inflammatory drugs (Abu‐Hashem et al., 2020).
Anticancer Potential
Deep et al. (2016) synthesized a series of 4-thiazolidinone derivatives and evaluated their antimicrobial and anticancer potentials. Their research highlights the potential of these compounds in combating cancer, with certain derivatives showing promising activity against various cancer cell lines. This suggests that benzothiazole derivatives, through careful modification, can be tailored for anticancer applications (Deep et al., 2016).
properties
IUPAC Name |
4-(dimethylamino)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2S/c1-20(2)12-6-4-11(5-7-12)16(21)19-17-18-14-9-8-13(22-3)10-15(14)23-17/h4-10H,1-3H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKQLGXVTVGEKJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.